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An In-depth Technical Guide to 1-Chloro-2-(chloromethoxy)ethane (CAS 1462-33-5)

Introduction

1-Chloro-2-(chloromethoxy)ethane, registered under CAS number 1462-33-5, is a
bifunctional haloalkane ether. This colorless to light yellow liquid serves as a crucial building
block in advanced organic synthesis. Its unique structure, featuring two distinct chlorine atoms
—one on a primary alkyl chain and the other as part of a highly reactive chloromethyl ether
group—makes it a versatile reagent for introducing the 2-(chloromethoxy)ethyl moiety into
target molecules. This guide provides an in-depth examination of its chemical properties,
reactivity, applications, and safety protocols, tailored for professionals in chemical research and
pharmaceutical development. It is recognized as an important raw material for manufacturing
pharmaceutical intermediates and Active Pharmaceutical Ingredients (APIs).[1]

Chemical Identity and Physicochemical Properties

The fundamental identity of a chemical reagent is defined by its structure and physical
characteristics. These properties govern its behavior in chemical reactions, its solubility, and
the appropriate methods for handling and storage.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b114568#bc-rfq
https://www.benchchem.com/product/b114568/docs?utm_src=pdf-body#1-chloro-2-chloromethoxy-ethane-cas-number-1462-33-5
https://www.benchchem.com/product/b114568/docs?utm_src=pdf-body#1-chloro-2-chloromethoxy-ethane-cas-number-1462-33-5
https://mallakchemicals.com/chemical-pharma-intermediate/1-chloro-2-chloromethoxy-ethane-c3h6cl2o-cas-no-1462-33-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114568?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Caption: Chemical structure of 1-Chloro-2-(chloromethoxy)ethane.

Table 1: Chemical Identifiers

Identifier Value Source
CAS Number 1462-33-5 [1]
Molecular Formula C3HeCI20 [1112]
Molecular Weight 128.99 g/mol [11[3]

| Synonyms | 2-Chloroethyl chloromethyl ether, 2-Chloromethoxyethylchloride [[1][2][3] |

Table 2: Physical and Chemical Properties

Property Value Source
Colorless or light yellow

Appearance o [11[2][3]
liquid/oil

Purity (by GC) >98.0% [11[2]

Boiling Point 147 °C [11[3]

Density 1.28 g/cm3 [1][3]

Refractive Index

1.4570 - 1.4600

[3]

Flash Point 74.025 °C [1]
Solubility Soluble in Chloroform [1][3]
Stability Stable under normal conditions  [1]

| Storage | 2-8°C, Keep in dark place, Inert atmosphere [[3] |

Reactivity and Synthetic Utility

The synthetic value of 1-Chloro-2-(chloromethoxy)ethane stems from its nature as a

bifunctional electrophile. The two chlorine atoms exhibit differential reactivity, which can be
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exploited for selective transformations.

e a-Chloroether Moiety: The chloromethoxy group (-OCH2ClI) is the more reactive site. The
oxygen atom adjacent to the carbon bearing the chlorine atom can stabilize a developing
positive charge, facilitating nucleophilic substitution via an Sn1-like mechanism. This makes it
an excellent protecting group for alcohols or for use in alkylation reactions under mild
conditions. This high reactivity is characteristic of a-halo ethers.[4]

o Primary Alkyl Chloride: The chloroethyl group (-CH2CH2CI) behaves as a standard primary
alkyl chloride. It readily undergoes Sn2 reactions with a wide range of nucleophiles, though it
is generally less reactive than the a-chloroether.

This reactivity profile allows for stepwise functionalization, making it a valuable linker in the
synthesis of more complex molecules, including pharmaceutical intermediates.[1] For instance,
a strong nucleophile might first displace the more labile chloromethyl chlorine, followed by a
second nucleophilic attack on the chloroethyl group, potentially under more forcing conditions.
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Caption: General reaction pathway for 1-Chloro-2-(chloromethoxy)ethane.

Applications in Pharmaceutical and Chemical
Synthesis

The primary application of this compound is as a versatile intermediate in organic synthesis.[1]
Its bifunctional nature is particularly useful for constructing molecules with specific spacer
lengths and functionalities.
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e Synthesis of Heterocycles: It can be used to form ether linkages while introducing a reactive
handle for subsequent cyclization reactions.

« Introduction of Side Chains: In drug development, modifying a core structure with specific
side chains is crucial for tuning pharmacological activity. 1-Chloro-2-
(chloromethoxy)ethane can introduce a flexible, oxygen-containing side chain that also
provides a point for further chemical modification.

o Linker Chemistry: It serves as a linker to connect two different molecular fragments, a
common strategy in the synthesis of prodrugs, bioconjugates, and complex ligands.

While specific, publicly documented syntheses using 1462-33-5 are sparse, its utility can be
inferred from the chemistry of analogous compounds like 1,2-Bis(2-chloroethoxy)ethane, which
is used in synthesizing imidazolium salts.[5]

Safety, Handling, and Disposal

Due to its chemical structure, particularly the presence of a highly reactive a-chloroether, 1-
Chloro-2-(chloromethoxy)ethane is considered hazardous and must be handled with
stringent safety precautions. Analogous a-halo ethers are known carcinogens.[4]

Table 3: GHS Hazard Information

Hazard Class Statement Source

o H226: Flammable liquid
Flammable Liquid [3]
and vapor

H300+H310+H330: Fatal if
Acute Toxicity swallowed, in contact with skin  [3]

or if inhaled

| Skin/Eye Damage | H314: Causes severe skin burns and eye damage [[3] |

Experimental Protocol: Safe Handling and Storage

This protocol outlines a self-validating system for the safe handling of 1-Chloro-2-
(chloromethoxy)ethane in a laboratory setting.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b114568/docs?utm_src=pdf-body#1-chloro-2-chloromethoxy-ethane-cas-number-1462-33-5
https://www.benchchem.com/product/b114568/docs?utm_src=pdf-body#1-chloro-2-chloromethoxy-ethane-cas-number-1462-33-5
https://www.cphi-online.com/product/1-chloro-2-ethoxy-ethane/
https://www.benchchem.com/product/b114568/docs?utm_src=pdf-body#1-chloro-2-chloromethoxy-ethane-cas-number-1462-33-5
https://www.benchchem.com/product/b114568/docs?utm_src=pdf-body#1-chloro-2-chloromethoxy-ethane-cas-number-1462-33-5
http://orgsyn.org/demo.aspx?prep=v84p0102
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8288837.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8288837.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8288837.htm
https://www.benchchem.com/product/b114568/docs?utm_src=pdf-body#1-chloro-2-chloromethoxy-ethane-cas-number-1462-33-5
https://www.benchchem.com/product/b114568/docs?utm_src=pdf-body#1-chloro-2-chloromethoxy-ethane-cas-number-1462-33-5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114568?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Preparation and Engineering Controls:

(¢]

Work exclusively within a certified chemical fume hood with a tested face velocity.

[¢]

Ensure a safety shower and eyewash station are immediately accessible.

[¢]

Remove all potential ignition sources from the work area.[6]

[e]

Prepare quenching solutions (e.g., saturated sodium bicarbonate) and appropriate waste
containers before handling the reagent.

Personal Protective Equipment (PPE):

o Wear a flame-resistant lab coat.

o Use chemical splash goggles and a full-face shield.

o Wear heavy-duty chemical-resistant gloves (e.g., butyl rubber or laminate). Always inspect
gloves for integrity before use. Double-gloving is recommended.

Chemical Handling:

o Keep the reagent container tightly closed and store in a well-ventilated, designated area
for toxic substances, ideally between 2-8°C under an inert atmosphere.[3]

o When transferring, use a syringe or cannula technique to minimize exposure to air and
moisture.

o Avoid inhalation of vapors and any contact with skin or eyes.[6]

Decontamination and Disposal:

o Thoroughly decontaminate all equipment and surfaces that have come into contact with
the chemical using a suitable solvent, followed by soap and water.

o Quench any residual reagent by slowly adding it to a stirred, cooled solution of sodium
bicarbonate.
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o Dispose of all contaminated materials, including gloves and wipes, as hazardous waste in
a sealed, properly labeled container according to institutional and local regulations.[6]
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:
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:
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Caption: Safe handling workflow for 1-Chloro-2-(chloromethoxy)ethane.

Conclusion

1-Chloro-2-(chloromethoxy)ethane is a potent and versatile chemical intermediate with
significant potential in the fields of pharmaceutical development and complex organic
synthesis. Its value lies in the differential reactivity of its two chloro-functionalized sites,
enabling chemists to perform selective, stepwise maodifications. However, its high reactivity is
matched by significant toxicity and handling risks. A thorough understanding of its chemical

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b114568/docs?utm_src=pdf-body-img#1-chloro-2-chloromethoxy-ethane-cas-number-1462-33-5
https://www.benchchem.com/product/b114568/docs?utm_src=pdf-body#1-chloro-2-chloromethoxy-ethane-cas-number-1462-33-5
https://www.benchchem.com/product/b114568/docs?utm_src=pdf-body#1-chloro-2-chloromethoxy-ethane-cas-number-1462-33-5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114568?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exp!oratgry

Check Availability & Pricing

properties and adherence to rigorous safety protocols are paramount for its effective and safe
utilization in a research and development environment.
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Sources

1. Diethylene Glycol Dichloride, 1 Chloro 2 (Chloromethoxy) Ethane, C3H6CI20, 1462-33-5,
Chloroethyl Chloromethyl Ether; Chloroethyl Chloromethylether [mallakchemicals.com]

e 2. CAS 1462-33-5: Chloroethylchloromethylether; | CymitQuimica [cymitquimica.com]
e 3. 2-Chloromethoxyethylchloride | 1462-33-5 [chemicalbook.com]

e 4. Organic Syntheses Procedure [orgsyn.org]

e 5. cphi-online.com [cphi-online.com]

e 6. WERCS Studio - Application Error [assets.thermofisher.com]

e To cite this document: BenchChem. [1-Chloro-2-(chloromethoxy)ethane CAS number 1462-
33-5]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b114568?utm_src=pdf-custom-synthesis#bc-rfq
https://mallakchemicals.com/chemical-pharma-intermediate/1-chloro-2-chloromethoxy-ethane-c3h6cl2o-cas-no-1462-33-5.html
https://mallakchemicals.com/chemical-pharma-intermediate/1-chloro-2-chloromethoxy-ethane-c3h6cl2o-cas-no-1462-33-5.html
https://cymitquimica.com/cas/1462-33-5/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8288837.htm
http://orgsyn.org/demo.aspx?prep=v84p0102
https://www.cphi-online.com/product/1-chloro-2-ethoxy-ethane/
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b114568/docs#1-chloro-2-chloromethoxy-ethane-cas-number-1462-33-5
https://www.benchchem.com/product/b114568/docs#1-chloro-2-chloromethoxy-ethane-cas-number-1462-33-5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114568?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b114568/docs#1-chloro-2-chloromethoxy-ethane-cas-
number-1462-33-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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